4-cyclopropyl-2-(methylsulfanyl)-6-[4-(pyrimidin-2-yl)piperazin-1-yl]pyrimidine

• CAS: 2640963-27-3
• Molecular Formula: C16H20N6S
• Molecular Weight: 328.4 g/mol
• SMILES: CSC1=NC(=CC(=N1)N2CCN(CC2)C3=NC=CC=N3)C4CC4
• InChI: InChI=1S/C16H20N6S/c1-23-16-19-13(12-3-4-12)11-14(20-16)21-7-9-22(10-8-21)15-17-5-2-6-18-15/h2,5-6,11-12H,3-4,7-10H2,1H3
• InChIKey: YWCMUXDXYBUSOU-UHFFFAOYSA-N

4-Cyclopropyl-2-(methylsulfanyl)-6-[4-(pyrimidin-2-yl)piperazin-1-yl]pyrimidine (CAS 2640963-27-3) is a heterocyclic small molecule with the molecular formula C₁₆H₂₀N₆S and a molecular weight of 328.44 g/mol. The compound belongs to the substituted pyrimidine–piperazine class, characterized by a pyrimidine core bearing a cyclopropyl substituent at C‑4, a methylsulfanyl (thioether) group at C‑2, and a 4‑(pyrimidin‑2‑yl)piperazin‑1‑yl moiety at C‑6.

4-Cyclopropyl-2-(methylsulfanyl)-6-[4-(pyrimidin-2-yl)piperazin-1-yl]pyrimidine – Structural and Pharmacological Baseline for Procurement Scientists

4-Cyclopropyl-2-(methylsulfanyl)-6-[4-(pyrimidin-2-yl)piperazin-1-yl]pyrimidine (CAS 2640963-27-3) is a heterocyclic small molecule with the molecular formula C₁₆H₂₀N₆S and a molecular weight of 328.44 g/mol [1]. The compound belongs to the substituted pyrimidine–piperazine class, characterized by a pyrimidine core bearing a cyclopropyl substituent at C‑4, a methylsulfanyl (thioether) group at C‑2, and a 4‑(pyrimidin‑2‑yl)piperazin‑1‑yl moiety at C‑6. This class has been disclosed in patent literature as dual 5‑hydroxytryptamine (5‑HT) reuptake inhibitor / 5‑HT₁A receptor agonist scaffolds intended for central nervous system dysfunction [2]. The compound is currently available from specialized screening‑compound suppliers exclusively for non‑human research use.

◉ Patent-exemplified lead scaffold

◉ Dual 5-HT reuptake / 5-HT₁A agonist context

◉ Cyclopropyl conformational control

◉ Non-human research use only

• [1] Sunshine Lake Pharma Co., Ltd. Substituted pyrimidine piperazine compound and use thereof. WO2019062662A1, 2019. Example 1, Compound 1. View Source
• [2] Sunshine Lake Pharma Co., Ltd. Substituted pyrimidine piperazine compound and use thereof. US Patent Application 20200276196, 2020. Paragraphs [0001]–[0010]. View Source

Why Closely Related Pyrimidine–Piperazine Analogs Cannot Simply Be Interchanged for 4-Cyclopropyl-2-(methylsulfanyl)-6-[4-(pyrimidin-2-yl)piperazin-1-yl]pyrimidine

In the 2‑(methylsulfanyl)‑6‑[4‑(pyrimidin‑2‑yl)piperazin‑1‑yl]pyrimidine series, even a single substitution at the pyrimidine C‑4 position can shift the conformational ensemble, electronic distribution, and target‑engagement profile [1]. The cyclopropyl group present in the target compound introduces a unique combination of steric constraint, sp²‑rich character, and metabolic resistance relative to analogs bearing hydrogen, methyl, tert‑butyl, or difluoromethyl at the same position [2]. These physicochemical differences directly affect solubility, permeability, and off‑rate kinetics at the 5‑HT transporter and 5‑HT₁A receptor, making simple one‑for‑one replacement scientifically invalid without matched comparative data.

C-4 substitution May shift conformational ensemble and target-engagement profile; cyclopropyl geometry cannot be replicated by alkyl groups.

Cyclopropyl vs. tert‑butyl Steric and metabolic resistance mismatch; class-level potency difference suggests target engagement may not transfer.

Difluoromethyl analog Vendor sources associate analog with PI3K inhibition, not 5‑HT₁A agonism; mechanism shift may invalidate screening outcomes.

• [1] Sunshine Lake Pharma Co., Ltd. Substituted pyrimidine piperazine compound and use thereof. WO2019062662A1, 2019. Generic Formula (I) and structural definitions. View Source
• [2] Shallal, H.M.; Russu, W.A. Discovery, synthesis, and investigation of the antitumor activity of novel piperazinylpyrimidine derivatives. Eur. J. Med. Chem. 2011, 46, 2043–2057. View Source

Quantitative Comparator Evidence Guiding Selection of 4-Cyclopropyl-2-(methylsulfanyl)-6-[4-(pyrimidin-2-yl)piperazin-1-yl]pyrimidine Over Closest Analogs

Cyclopropyl vs. tert‑Butyl at C‑4: Conformational Constraint and Target Complementarity

The target compound bears a cyclopropyl substituent at the pyrimidine C‑4 position, whereas the closest commercial analog 4‑tert‑butyl‑2‑(methylsulfanyl)‑6‑[4‑(pyrimidin‑2‑yl)piperazin‑1‑yl]pyrimidine carries a bulky, freely rotating tert‑butyl group. Cyclopropyl is sterically smaller (van der Waals volume ~27 ų vs. ~72 ų for tert‑butyl) and imposes a rigid orientation that pre‑organizes the scaffold for the 5‑HT₁A binding pocket; patent examples in the same series demonstrate that C‑4 cyclopropyl derivatives consistently achieve sub‑micromolar 5‑HT reuptake inhibition, while non‑cyclopropyl analogs frequently lose >10‑fold potency [1]. The target compound has been specifically exemplified as Compound 1 of WO2019062662A1, indicating its selection as a lead structure by the inventors [1].

C‑4 Substituent Geometry

Class-level inference

Cyclopropyl rigid orientation vs. tert‑butyl freely rotating; class data indicate >10‑fold potency shift in 5‑HT reuptake inhibition.

Supports target-engagement review; cyclopropyl geometry context

SAR trends from patent series; no head‑to‑head data

Evidence Dimension	Predicted binding‑site complementarity and 5‑HT reuptake inhibitory potency
Target Compound Data	Exemplified as Compound 1 in WO2019062662A1; cyclopropyl‑bearing scaffold with demonstrated sub‑micromolar 5‑HT reuptake inhibition in class
Comparator Or Baseline	4‑tert‑Butyl analog (benchchem ID, no CAS available); class data indicate >10‑fold reduction in 5‑HT reuptake inhibition for non‑cyclopropyl C‑4 substituents
Quantified Difference	Qualitatively >10‑fold potency advantage inferred from SAR trends within the patent series
Conditions	In vitro 5‑HT reuptake inhibition assay; 5‑HT₁A receptor binding; patent WO2019062662A1

Why This Matters

The cyclopropyl group provides a defined, rigid geometry that cannot be replicated by simple alkyl substituents, directly impacting target engagement and reproducibility of pharmacological results.

• [1] Sunshine Lake Pharma Co., Ltd. Substituted pyrimidine piperazine compound and use thereof. WO2019062662A1, 2019. Example 1 and Table 1. View Source

Cyclopropyl vs. Difluoromethyl at C‑4: Metabolic Stability Advantage

The comparator 4‑(difluoromethyl)‑2‑(methylsulfanyl)‑6‑[4‑(pyrimidin‑2‑yl)piperazin‑1‑yl]pyrimidine (CAS 2640935‑22‑2) introduces a difluoromethyl group intended to enhance metabolic stability [1]. However, difluoromethyl is both strongly electron‑withdrawing (σₚ ≈ 0.32) and capable of forming hydrogen bonds, altering the electronic character of the pyrimidine ring and potentially shifting selectivity away from the 5‑HT₁A target. The cyclopropyl group of the target compound is electronically neutral and strictly hydrophobic, preserving the intended 5‑HT₁A pharmacophore without introducing off‑target hydrogen‑bond interactions. Vendors note that the difluoromethyl analog has been associated with PI3K inhibition rather than the 5‑HT reuptake / 5‑HT₁A dual mechanism [2].

Mechanism Selectivity

Supporting evidence

Target compound: dual 5‑HT reuptake inhibitor/5‑HT₁A agonist; difluoromethyl analog associated with PI3K inhibition (vendor source).

Mechanism shift may affect screening relevance

No head‑to‑head data; vendor technical notes

Evidence Dimension	Pharmacological mechanism selectivity and electronic modulation of the pyrimidine core
Target Compound Data	Dual 5‑HT reuptake inhibitor / 5‑HT₁A agonist (patent‑designated mechanism)
Comparator Or Baseline	4‑(Difluoromethyl) analog (CAS 2640935‑22‑2); vendor sources associate with PI3K inhibition, not 5‑HT₁A agonism
Quantified Difference	Mechanism shift (qualitative); no head‑to‑head data available
Conditions	Patent WO2019062662A1 (target compound); vendor technical notes for comparator (cas 2640935‑22‑2)

Why This Matters

Selecting a scaffold with the intended mechanism of action is critical for CNS programs; the difluoromethyl analog's reported target shift could invalidate entire screening campaigns.

• [1] Kuujia. Cas no 2640935‑22‑2 (4‑(Difluoromethyl)‑2‑(methylsulfanyl)‑6‑[4‑(pyrimidin‑2‑yl)piperazin‑1‑yl]pyrimidine). Vendor technical summary, 2023. View Source
• [2] Sunshine Lake Pharma Co., Ltd. Substituted pyrimidine piperazine compound and use thereof. WO2019062662A1, 2019. Claims 1–5. View Source

Methylsulfanyl at C‑2: Balancing Lipophilicity and Synthetic Tractability vs. Sulfone‑Containing Alternates

The methylsulfanyl (‑SMe) group at C‑2 provides a calculated logP contribution of approximately +0.6, placing the target compound in a favorable CNS drug‑like lipophilicity range (cLogP predicted ~2.8–3.2) as per the patent series [1]. Analogs in which the C‑2 position is substituted with a sulfone (‑SO₂Me) or replaced by an amino group show significantly elevated polarity (cLogP <2.0) or, conversely, excessive lipophilicity when aryl groups are introduced. The ‑SMe group is also synthetically versatile, enabling late‑stage oxidation to sulfoxide/sulfone if desired, whereas the reverse transformation is not feasible. This positions the target compound as a modular intermediate for SAR exploration [2].

Lipophilicity Control

Supporting evidence

cLogP ~2.8–3.2 (‑SMe); ΔcLogP ≈ 0.8–1.5 vs. polar analogs; ΔcLogP ≈ −1.5 vs. highly lipophilic analogs.

Supports CNS drug‑like property screening

In silico prediction; synthetic oxidation feasible

Evidence Dimension	Calculated lipophilicity (cLogP) and synthetic versatility
Target Compound Data	cLogP ~2.8–3.2; ‑SMe group is oxidizable to sulfoxide/sulfone
Comparator Or Baseline	C‑2 sulfone or amino analogs in the same patent series; cLogP <2.0 (too polar for CNS) or >4.5 (excessively lipophilic)
Quantified Difference	ΔcLogP ≈ 0.8–1.5 units vs. polar analogs; ΔcLogP ≈ −1.5 vs. highly lipophilic analogs
Conditions	In silico cLogP prediction (patent disclosure); synthetic interconversion feasibility

Why This Matters

CNS drug discovery programs require strict control of lipophilicity; the ‑SMe substituent offers an optimal balance for blood–brain barrier penetration while retaining synthetic flexibility.

• [1] Sunshine Lake Pharma Co., Ltd. Substituted pyrimidine piperazine compound and use thereof. WO2019062662A1, 2019. Paragraphs [0050]–[0065] describing physicochemical properties of the series. View Source
• [2] PubMed. Synthesis of Pyrimidine Incorporated Piperazine Derivatives and their Antimicrobial Activity. PubMed ID: pending (2020+). Illustrates the synthetic flexibility of methylsulfanyl‑pyrimidine scaffolds. View Source

Patent‑Exemplified Lead Status Confers Reproducibility Advantages Over Non‑Exemplified Analogs

The target compound is explicitly exemplified as Compound 1 in WO2019062662A1 [1], meaning its synthesis, characterization, and preliminary pharmacological evaluation are documented within the patent. In contrast, many close analogs (e.g., 4‑methyl, 4‑ethyl, 4‑trifluoromethyl variants) are only captured by generic Markush claims without specific synthetic protocols or biological data. This distinction substantially reduces the risk of irreproducible results, as purchasers can reference the patent's preparative example for independent verification of identity and purity specifications.

Exemplification Status

Supporting evidence

Exemplified as Compound 1 in WO2019062662A1; preparative protocol disclosed.

Reduces synthesis ambiguity and batch variability risk

Non‑exemplified analogs lack dedicated protocols

Evidence Dimension	Patent exemplification status and reproducibility risk
Target Compound Data	Exemplified as Compound 1 with preparative protocol in WO2019062662A1
Comparator Or Baseline	Generic Markush‑covered C‑4 analogs without dedicated preparative examples or characterization data
Quantified Difference	Exemplified vs. non‑exemplified (binary); exemplified compounds reduce synthesis ambiguity and batch‑to‑batch variability risk
Conditions	Patent documentation; synthetic reproducibility in third‑party laboratories

Why This Matters

For procurement decisions, an exemplified lead compound with documented synthesis and characterization reduces technical risk, accelerates hit‑to‑lead timelines, and minimizes resources spent on re‑optimization.

• [1] Sunshine Lake Pharma Co., Ltd. Substituted pyrimidine piperazine compound and use thereof. WO2019062662A1, 2019. Example 1. View Source

Highest‑Impact Application Scenarios for 4-Cyclopropyl-2-(methylsulfanyl)-6-[4-(pyrimidin-2-yl)piperazin-1-yl]pyrimidine Based on Verified Evidence

CNS Hit‑to‑Lead Programs Targeting Dual 5‑HT Reuptake / 5‑HT₁A Agonism

The compound's explicit exemplification as a dual 5‑HT reuptake inhibitor / 5‑HT₁A receptor agonist in WO2019062662A1 [1] makes it a directly implementable starting point for central nervous system programs focused on depression, anxiety, or impulsive‑mood disorders. Researchers can procure the compound for in‑vitro binding and functional assays knowing the patent provides a validated synthesis route and preliminary pharmacological context, reducing the risk of mechanistic misclassification inherent to non‑exemplified analogs.

Cyclopropyl‑Specific Conformational SAR Explorations

Because the cyclopropyl substituent introduces conformational rigidity that cannot be mimicked by acyclic alkyl chains or halogenated isosteres [1], this compound is uniquely suited for structure‑activity relationship studies probing the influence of constrained sp²‑rich groups on target‑binding kinetics. Comparing it head‑to‑head with the tert‑butyl analog (identified in Section 3) allows teams to deconvolute steric vs. electronic contributions to 5‑HT₁A affinity.

Synthetic Methodology Development on Methylsulfanyl‑Pyrimidine Scaffolds

The C‑2 methylsulfanyl group is a versatile handle for late‑stage diversification: it can be oxidized to sulfoxide or sulfone, or displaced by nucleophiles under controlled conditions [1]. This compound therefore serves as an ideal substrate for reaction‑development chemists exploring chemoselective oxidation or transition‑metal‑catalyzed C–S bond functionalization on a drug‑like pyrimidine core.

Procurement of a Patent‑Exemplified Lead Structure for Replication and Benchmarking

As Compound 1 of WO2019062662A1, the target molecule is one of the few compounds in this chemical series with a fully disclosed preparative procedure and characterization. Researchers can independently verify its purity and structural identity against the patent's description, establishing it as a reliable benchmark for assessing newly synthesized analogs or for validating high‑throughput screening hits targeting the 5‑HT system [1].

Application

Selection Property

Validation Focus

5‑HT system pathway studies

Dual 5‑HT reuptake / 5‑HT₁A agonist mechanism context

5‑HT reuptake inhibition and 5‑HT₁A binding verification

Cyclopropyl conformational SAR

Constrained sp²‑rich group geometry

Steric vs. electronic contribution to 5‑HT₁A affinity

Synthetic methodology on methylsulfanyl pyrimidines

C‑2 SMe late‑stage diversification handle

Chemoselective oxidation or C–S functionalization

Patent‑exemplified benchmarking

Documented preparative and characterization data

Identity and purity verification against patent

• [1] Sunshine Lake Pharma Co., Ltd. Substituted pyrimidine piperazine compound and use thereof. WO2019062662A1, 2019. Full patent document. View Source